Cas no 156213-03-5 (3-(6-Chloro-1-methyl-1H-benzimidazol-2-yl)propanoic acid)

• Product Name: 3-(6-Chloro-1-methyl-1H-benzimidazol-2-yl)propanoic acid
• CAS No: 156213-03-5
• MF: C₁₁H₁₁ClN₂O₂
• MW: 238.670241594315
• MDL: MFCD19288859
• CID: 4701960
• Update Time: 2025-10-13

3-(6-Chloro-1-methyl-1H-benzimidazol-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(6-chloro-1-methyl-1H-benzimidazol-2-yl)propanoic acid
• STL221506
• BBL033048
• 1H-benzimidazole-2-propanoic acid, 6-chloro-1-methyl-
• 3-(6-chloro-1-methyl-1H-benzo[d]imidazol-2-yl)propanoic acid
• 3-(6-chloro-1-methyl-1H-1,3-benzimidazol-2-yl)propanoic acid
• 3-(6-Chloro-1-methyl-1H-benzimidazol-2-yl)propanoic acid

• MDL： MFCD19288859
• Inchi： 1S/C11H11ClN2O2/c1-14-9-6-7(12)2-3-8(9)13-10(14)4-5-11(15)16/h2-3,6H,4-5H2,1H3,(H,15,16)
• InChI Key： XPWJLVHVDASFMS-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N(C)C(CCC(=O)O)=N2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 275
• Topological Polar Surface Area: 55.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 3-(6-Chloro-1-methyl-1H-benzimidazol-2-yl)propanoic acid

Introduction to 3-(6-Chloro-1-methyl-1H-benzimidazol-2-yl)propanoic acid (CAS No. 156213-03-5) and Its Emerging Applications in Chemical Biology

3-(6-Chloro-1-methyl-1H-benzimidazol-2-yl)propanoic acid, identified by its CAS number 156213-03-5, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential therapeutic applications. This compound belongs to the benzimidazole class, a scaffold known for its broad spectrum of biological activities, including antimicrobial, antiviral, and anticancer properties. The presence of a chloro substituent at the 6-position and a methyl group at the 1-position of the benzimidazole ring, coupled with a propanoic acid side chain, contributes to its distinct chemical profile and reactivity, making it a valuable scaffold for drug discovery and molecular probes.

The benzimidazole core is a privileged structure in medicinal chemistry, with numerous examples of benzimidazole derivatives having been investigated for their pharmacological effects. The 6-chloro-1-methyl substitution pattern enhances the compound's interactions with biological targets by introducing electron-withdrawing and lipophilic properties, respectively. The propanoic acid moiety at the 3-position provides a site for further functionalization, enabling the synthesis of more complex derivatives with tailored biological activities. This compound's multifaceted structure makes it an attractive candidate for exploring novel therapeutic strategies.

Recent advancements in chemical biology have highlighted the importance of small molecules that can modulate biological pathways with high specificity. 3-(6-Chloro-1-methyl-1H-benzimidazol-2-yl)propanoic acid has been studied for its potential to interact with various biological targets, including enzymes and receptors involved in cancer progression and inflammation. For instance, research has suggested that benzimidazole derivatives can inhibit kinases and other enzymes implicated in tumor growth. The chloro-substituted benzimidazole moiety is particularly noteworthy, as it has been shown to enhance binding affinity to certain protein targets by improving hydrophobic interactions.

In vitro studies have demonstrated that this compound exhibits promising activity against several cancer cell lines. The methyl group at the 1-position of the benzimidazole ring appears to play a critical role in stabilizing the binding conformation within active sites of target enzymes. Additionally, the propanoic acid side chain may facilitate interactions with acidic residues in protein binding pockets, further contributing to its potency. These findings align with broader trends in oncology research, where small molecules are being designed to disrupt aberrant signaling pathways that drive tumor proliferation.

Beyond its applications in oncology, 3-(6-Chloro-1-methyl-1H-benzimidazol-2-yl)propanoic acid has shown potential in modulating inflammatory pathways. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and metabolic syndromes. Studies have indicated that benzimidazole derivatives can inhibit inflammatory cytokine production by modulating signaling cascades such as NF-κB. The structural features of this compound, particularly the chloro-substituent, appear to be key determinants of its anti-inflammatory efficacy.

The synthesis of this compound involves multi-step organic reactions that highlight its synthetic accessibility while maintaining high purity standards essential for pharmaceutical applications. Advanced synthetic methodologies have been employed to introduce the desired substituents at specific positions on the benzimidazole core. Techniques such as nucleophilic aromatic substitution (SNAr) have been utilized to incorporate the chloro group, while Friedel-Crafts alkylation has been employed to introduce the methyl group. The final step involves esterification or carboxylation to establish the propanoic acid functionality.

The pharmacokinetic profile of 3-(6-Chloro-1-methyl-1H-benzimidazol-2-yl)propanoic acid is another critical aspect that has been investigated. In preclinical studies, this compound has demonstrated reasonable oral bioavailability and metabolic stability, suggesting its potential for further development into an oral therapeutic agent. Additionally, its solubility profile has been optimized through structural modifications aimed at enhancing aqueous solubility without compromising efficacy.

One of the most exciting aspects of this compound is its versatility as a tool for chemical biology research. Researchers are leveraging its unique structure to develop novel probes that can visualize and interact with biological targets in living cells. For example, fluorescently labeled derivatives of this compound have been used to study protein-protein interactions in real-time using fluorescence microscopy techniques such as FRET (Förster Resonance Energy Transfer). This approach has provided valuable insights into dynamic cellular processes that are difficult to observe with traditional biochemical methods.

The development of new methodologies for drug discovery has also benefited from this compound's structural features. Its well-defined scaffold serves as a starting point for structure-based drug design (SBDD), where computational models are used to predict how small molecules will bind to biological targets. By understanding these interactions at an atomic level, chemists can design analogs with improved potency and selectivity.

In conclusion,3-(6-Chloro-1-methyl-1H-benzimbidazol-2-yi)propanoic acid (CAS No. 156213-03-5) represents a promising candidate for further exploration in pharmaceutical research due to its unique structural features and demonstrated biological activities. Its role in modulating key cellular pathways makes it relevant for addressing various diseases, particularly those involving dysregulated signaling networks such as cancer and inflammation.